N-(2-Methoxy-5-(trifluoromethyl)phenyl)acetamide

Specification

• CAS No.: 40622-64-8
• Molecular Formula: C10H10F3NO2
• Molecular Weight: 233.19
• IUPAC Name: N-[2-methoxy-5-(trifluoromethyl)phenyl]acetamide
• Standard InChI: InChI=1S/C10H10F3NO2/c1-6(15)14-8-5-7(10(11,12)13)3-4-9(8)16-2/h3-5H,1-2H3,(H,14,15)
• Standard InChI Key: GYTRZNLJNMZADR-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=C(C=CC(=C1)C(F)(F)F)OC

Introduction

N-(2-Methoxy-5-(trifluoromethyl)phenyl)acetamide is a complex organic compound featuring a methoxy group and a trifluoromethyl group attached to a phenyl ring, which is further linked to an acetamide moiety. This compound has garnered attention due to its potential biological activities and applications in medicinal chemistry.

Biological Activities and Applications

While direct information on the biological activities of N-(2-Methoxy-5-(trifluoromethyl)phenyl)acetamide is limited, compounds with similar structures often exhibit significant pharmacological properties:

• Anticancer Activity: Compounds with trifluoromethyl groups are known for their potential anticancer effects by disrupting metabolic pathways or inhibiting specific enzymes involved in cancer cell proliferation.

• Metabolic Disruption: The presence of the trifluoromethyl group can enhance electron-withdrawing properties, potentially increasing the electrophilicity of adjacent centers in the molecule, which might influence its interaction with biological targets.

• Neurological Effects: Although not directly associated with this compound, related structures have shown activity at neurotensin receptors, suggesting potential neurological applications.

Research Findings and Future Directions

Research into N-(2-Methoxy-5-(trifluoromethyl)phenyl)acetamide is ongoing, with much focus on understanding its pharmacokinetics and target specificity within biological systems:

• Pharmacokinetic Studies: Further investigation into how this compound interacts with various molecular targets could reveal new therapeutic opportunities.

• Structure Activity Relationship (SAR): Studying how modifications in the chemical structure affect biological activity will be crucial for optimizing its therapeutic potential.

Given the current state of research on similar compounds and their promising applications in medicinal chemistry, it's reasonable to anticipate that N-(2-Methoxy-5-(trifluoromethyl)phenyl)acetamide could offer valuable insights into drug development once more comprehensive studies are conducted.